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Introduction

Heptanedinitrile, also known as pimelonitrile, is a valuable dinitrile precursor in the synthesis
of specialized polyamides. Through catalytic hydrogenation, it is converted to 1,7-
diaminoheptane, a key monomer for producing odd-numbered polyamides such as Polyamide
7 (PA7) and Polyamide 7,7 (PA 7,7). These polyamides exhibit unique properties, including
lower melting points, increased flexibility, and reduced moisture absorption compared to more
common polyamides like PA 6 and PA 6,6. These characteristics make them attractive for
applications requiring enhanced processability and performance in varying environmental
conditions. This document provides detailed protocols for the synthesis of polyamides from
heptanedinitrile and summarizes the key properties of the resulting polymers.

Data Presentation

The following tables summarize the typical properties of polyamides derived from
heptanedinitrile. These values can vary depending on the specific synthesis conditions and
the purity of the monomers.
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Table 1: Thermal and Mechanical Properties of Polyamide 7 (PA 7)

Property Value
Melting Point (Tm) 223 °C
Glass Transition Temp (Tg) 50 °C
Tensile Strength 50 - 60 MPa
Elongation at Break 200 - 300%
Water Absorption (24h) 1.5-2.0%

Table 2. Comparison of Properties of Various Polyamides

. . . Tensile Strength
Polyamide Type Monomers Melting Point (°C)

(MPa)

7-aminoheptanoic

PA 7 _ 223 50 - 60
acid

PA 6 g-caprolactam 220 60 - 80
Hexamethylenediamin

PA 6,6 o _ 265 75-90
e, Adipic acid
1,7-diaminoheptane,

PA 7,7 210 45 - 55

Azelaic acid

Experimental Protocols

Synthesis of 1,7-Diaminoheptane from Heptanedinitrile
(Pimelonitrile)

Objective: To produce 1,7-diaminoheptane via catalytic hydrogenation of heptanedinitrile.
Materials:

o Heptanedinitrile (Pimelonitrile)
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o Raney Nickel or Raney Cobalt catalyst[1]
¢ Anhydrous ammonia (liquid)

e Hydrogen gas

« Inert solvent (e.g., dioxane or ethanol)

e High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature and
pressure controls

Procedure:

o Catalyst Preparation: Activate the Raney Nickel or Raney Cobalt catalyst according to
standard procedures. This typically involves washing with distilled water to remove residual
alkali.

e Reactor Setup: In a high-pressure autoclave, charge the heptanedinitrile and the inert
solvent.

o Catalyst Addition: Add the activated Raney catalyst to the reactor under an inert atmosphere
to prevent deactivation. The catalyst loading is typically 5-10% by weight of the dinitrile.

e Ammonia Addition: Introduce liquid anhydrous ammonia into the reactor. Ammonia is used to
suppress the formation of secondary amines and other byproducts.

e Hydrogenation: Seal the reactor and purge with hydrogen gas several times to remove any
air. Pressurize the reactor with hydrogen to the desired pressure (typically 5-10 MPa).

e Reaction: Heat the reactor to the reaction temperature (typically 100-150 °C) with vigorous
stirring. Maintain the hydrogen pressure throughout the reaction.

e Monitoring: Monitor the reaction progress by observing the hydrogen uptake. The reaction is
complete when hydrogen consumption ceases.

o Cooling and Depressurization: Cool the reactor to room temperature and carefully vent the
excess hydrogen and ammonia in a well-ventilated fume hood.
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e Product Isolation: Filter the reaction mixture to remove the catalyst. The filtrate contains the
1,7-diaminoheptane.

« Purification: Purify the 1,7-diaminoheptane by fractional distillation under reduced pressure
to obtain a high-purity product.

Synthesis of Polyamide 7,7 from 1,7-Diaminoheptane
and Azelaic Acid

Objective: To synthesize Polyamide 7,7 via melt polycondensation of 1,7-diaminoheptane and
azelaic acid.

Materials:

1,7-Diaminoheptane

Azelaic acid

Phosphorous acid (catalyst)

Glass reactor equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser.

Procedure:

Nylon Salt Formation: In the glass reactor, prepare an aqueous solution of the nylon salt by
reacting equimolar amounts of 1,7-diaminoheptane and azelaic acid in deionized water.

o Catalyst Addition: Add a catalytic amount of phosphorous acid to the salt solution.

e Polycondensation - Stage 1 (Low Temperature): Heat the reactor to approximately 180-200
°C under a slow stream of nitrogen. Water will begin to distill off.

e Polycondensation - Stage 2 (High Temperature): Once the majority of the water has been
removed, gradually increase the temperature to 230-250 °C while continuing to stir under a
nitrogen atmosphere. The viscosity of the melt will increase as the polymerization proceeds.

e Polycondensation - Stage 3 (Vacuum): Apply a vacuum to the reactor to remove the
remaining water and drive the polymerization to completion. This stage is continued until the
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desired melt viscosity (and thus molecular weight) is achieved.

o Polymer Extrusion: Extrude the molten polyamide from the reactor into a water bath to
solidify it.

o Pelletization: Pelletize the solidified polymer strands for further processing and
characterization.

Visualization of Synthesis and Workflow

Below are diagrams illustrating the key processes in the synthesis of polyamides from
heptanedinitrile.

Polyamide
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Click to download full resolution via product page

Caption: Synthesis pathway from heptanedinitrile to polyamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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